Cas no 2171200-03-4 (2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic acid
• CAS No: 2171200-03-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5905638
• PubChem ID: 165537201
• Update Time: 2025-07-01

2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic acid
• EN300-1473769
• 2171200-03-4
• 2-[(2S)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]pyrrolidin-2-yl]acetic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,25(32)29-15-7-8-18(29)16-24(30)31)13-14-28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,30,31)/t18-/m0/s1
• InChI Key： RAAZUUBWNKKHLW-SFHVURJKSA-N
• SMILES： O=C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic acid

Introduction to 2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic Acid (CAS No. 2171200-03-4)

2-(2S)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylpyrrolidin-2-ylacetic acid, identified by its CAS number 2171200-03-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research for potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrrolidinylacetic acid backbone, which is functionalized with various substituents that enhance its pharmacological properties. Specifically, the presence of a fluoren-9-ylmethoxycarbonyl group and an amino moiety at the 1-position of the pyrrolidine ring contributes to its unique chemical and biological profile. The stereochemistry at the 2-position, denoted as (2S), further influences its interactions with biological targets, underscoring the importance of enantioselective synthesis in pharmaceutical development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren scaffold is particularly noteworthy due to its ability to enhance binding affinity and selectivity when incorporated into drug candidates. This has led to extensive research into fluorene-based derivatives, including the compound in question, which has shown potential in preclinical studies as a modulator of enzyme activity and receptor binding.

The methoxycarbonyl group in the molecular structure serves as a protecting group for the amino acid residue, which can be strategically removed or modified during drug development to optimize pharmacokinetic properties. This flexibility makes the compound a valuable intermediate in synthetic chemistry, allowing for further derivatization to produce more complex and biologically active molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have suggested that the pyrrolidinylacetic acid moiety interacts favorably with specific pockets on target proteins, while the fluoren group enhances solubility and metabolic stability. These findings have guided efforts to optimize the compound's structure for improved bioavailability and therapeutic efficacy.

The synthesis of this compound involves multiple steps, including stereoselective reactions that are critical for achieving the desired enantiomeric purity. Techniques such as chiral resolution and asymmetric synthesis have been employed to isolate the (2S) enantiomer, which is believed to be responsible for its observed biological activity. The use of advanced synthetic methodologies underscores the compound's complexity and highlights the expertise required for its production.

Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on various disease models. For instance, research has shown that modifications to the fluoren moiety can enhance binding affinity to specific enzymes involved in inflammatory pathways. Similarly, alterations to the pyrrolidinylacetic acid backbone have revealed new mechanisms of action that could lead to novel therapeutic strategies.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are exploring ways to improve its absorption, distribution, metabolism, and excretion (ADME) properties through structural optimization. By leveraging knowledge from related compounds and employing high-throughput screening techniques, scientists aim to develop derivatives with enhanced pharmacological profiles suitable for clinical translation.

The role of stereochemistry in determining biological activity cannot be overstated. The (2S) configuration at the pyrrolidine ring plays a crucial role in modulating interactions with biological targets. Studies have shown that enantiomeric differences can significantly impact efficacy and safety profiles, making it essential to carefully control stereochemical purity during synthesis.

Future directions in research may include exploring the use of this compound as a scaffold for designing next-generation therapeutics. By integrating insights from structural biology and computational modeling, researchers hope to identify new binding sites and develop compounds with improved therapeutic windows. Additionally, advances in biocatalysis may enable more sustainable synthetic routes for producing this compound on an industrial scale.

The broader implications of this research extend beyond individual compounds to encompass advancements in drug discovery methodologies. The development of efficient synthetic strategies for complex molecules like this one will accelerate innovation across multiple therapeutic areas. Furthermore, insights gained from studying its biological activity will contribute to our understanding of disease mechanisms and inform future drug design efforts.